Cas no 67191-73-5 (2-Butenedioic acid,2-bromo-, dibutyl ester, (Z)- (9CI))

• Product Name: 2-Butenedioic acid,2-bromo-, dibutyl ester, (Z)- (9CI)
• CAS No: 67191-73-5
• MF: C₁₂H₁₉BrO₄
• MW: 307.180863618851
• CID: 524931
• PubChem ID: 5358835
• Update Time: 2025-04-19

2-Butenedioic acid,2-bromo-, dibutyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-bromo-, dibutyl ester, (Z)- (9CI)
• DTXSID20418502
• SCHEMBL4249076
• NSC283429
• dibutyl (Z)-2-bromobut-2-enedioate
• NSC-283429
• SCHEMBL4249073
• 67191-73-5

• Inchi： 1S/C12H19BrO4/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h9H,3-8H2,1-2H3/b10-9-
• InChI Key： PFIRCBPDYRFHNA-KTKRTIGZSA-N
• SMILES： Br/C(=C\C(=O)OCCCC)/C(=O)OCCCC

Computed Properties

• Exact Mass: 306.04667
• Monoisotopic Mass: 306.046672
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.278
• Boiling Point: 334.2°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.484
• PSA: 52.6
• LogP: 2.95180